Cas no 338957-10-1 (4,5-Diphenyl-1-propyl-1H-imidazol-2-yl 4-methylbenzyl sulfone)

• Product Name: 4,5-Diphenyl-1-propyl-1H-imidazol-2-yl 4-methylbenzyl sulfone
• CAS No: 338957-10-1
• MF: C₂₆H₂₆N₂O₂S
• MW: 430.561845302582
• CID: 5026097
• Update Time: 2023-08-25

4,5-Diphenyl-1-propyl-1H-imidazol-2-yl 4-methylbenzyl sulfone Chemical and Physical Properties

Names and Identifiers

• 2-[(4-methylphenyl)methanesulfonyl]-4,5-diphenyl-1-propyl-1H-imidazole
• Oprea1_033370
• 4,5-diphenyl-1-propyl-1H-imidazol-2-yl 4-methylbenzyl sulfone
• 4,5-Diphenyl-1-propyl-1H-imidazol-2-yl 4-methylbenzyl sulfone

• Inchi： 1S/C26H26N2O2S/c1-3-18-28-25(23-12-8-5-9-13-23)24(22-10-6-4-7-11-22)27-26(28)31(29,30)19-21-16-14-20(2)15-17-21/h4-17H,3,18-19H2,1-2H3
• InChI Key： KCTPVTPOPZWDJG-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(C)=CC=1)(C1=NC(C2C=CC=CC=2)=C(C2C=CC=CC=2)N1CCC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 641
• XLogP3: 5.6
• Topological Polar Surface Area: 60.3